2-(3,5-Dichlorophenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 6-(3,5-dichlorophenyl)pyridin-3-ol
• InChI: InChI=1S/C11H7Cl2NO/c12-8-3-7(4-9(13)5-8)11-2-1-10(15)6-14-11/h1-6,15H
• InChI Key: WTLLXNBFESVYLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1O)C2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C11H7Cl2NO
• DSSTOX Substance ID: DTXSID90692695
• Molecular Weight: 240.08 g/mol
• CAS RN: 1261936-15-5

Description

2-(3,5-Dichlorophenyl)-5-hydroxypyridine, 95% (2,5-DCPH) is a synthetic compound that has been used in scientific research for a variety of applications. It is a colorless, crystalline solid with a melting point of 139 °C and a boiling point of 237 °C. 2,5-DCPH has been found to be a useful reagent for a number of reactions, including the synthesis of other compounds, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

2-(3,5-Dichlorophenyl)-5-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis reactions, including the synthesis of other compounds. It has also been used as a substrate in enzymatic reactions, as a ligand in coordination chemistry, and as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of 2-(3,5-Dichlorophenyl)-5-hydroxypyridine, 95% is not fully understood. However, it is thought to act as a substrate for certain enzymes, as a ligand in coordination chemistry, and as a catalyst in organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3,5-Dichlorophenyl)-5-hydroxypyridine, 95% are not well understood. However, it has been found to be toxic to certain strains of bacteria and has been found to be a potent inhibitor of the enzyme acetylcholinesterase. It has also been found to have anti-inflammatory, anti-oxidant, and anti-cancer activities.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,5-Dichlorophenyl)-5-hydroxypyridine, 95% in lab experiments include its low cost, its availability, and its stability in a variety of solvents. The main limitation of using 2-(3,5-Dichlorophenyl)-5-hydroxypyridine, 95% in lab experiments is its toxicity, which can be a concern when working with biological systems.

Future Directions

For research on 2-(3,5-Dichlorophenyl)-5-hydroxypyridine, 95% include further study of its biochemical and physiological effects, its mechanism of action, and its potential applications in drug development. Additionally, further research is needed to understand its toxicity and to develop methods to reduce its toxicity. Other potential future directions include the development of new synthesis methods and the exploration of its potential applications in other areas, such as agriculture and materials science.

Synthesis Methods

2-(3,5-Dichlorophenyl)-5-hydroxypyridine, 95% can be synthesized from the reaction between 3,5-dichlorophenol and pyridine in the presence of an acid catalyst. The reaction is typically conducted at temperatures of 100-150 °C and is completed in a few hours. The reaction yields a white solid which can be purified by recrystallization from ethanol.